CALCIUM CARBONATE

Specification

• Description: Calcium carbonate appears as white, odorless powder or colorless crystals. Practically insoluble in water. Occurs extensive in rocks world-wide. Ground calcium carbonate (CAS: 1317-65-3) results directly from the mining of limestone. The extraction process keeps the carbonate very close to its original state of purity and delivers a finely ground product either in dry or slurry form. Precipitated calcium carbonate (CAS: 471-34-1) is produced industrially by the decomposition of limestone to calcium oxide followed by subsequent recarbonization or as a by-product of the Solvay process (which is used to make sodium carbonate). Precipitated calcium carbonate is purer than ground calcium carbonate and has different (and tailorable) handling properties.; Calcium carbonate is a calcium salt with formula CCaO3. It has a role as an antacid, a food colouring, a food firming agent and a fertilizer. It is a calcium salt, a carbonate salt, a one-carbon compound and an inorganic calcium salt.; Calcium carbonate is an inorganic salt used as an antacid. It is a basic compound that acts by neutralizing hydrochloric acid in gastric secretions. Subsequent increases in pH may inhibit the action of pepsin. An increase in bicarbonate ions and prostaglandins may also confer cytoprotective effects. Calcium carbonate may also be used as a nutritional supplement or to treat hypocalcemia.; Calcium Carbonate is the carbonic salt of calcium (CaCO3). Calcium carbonate is used therapeutically as a phosphate buffer in hemodialysis, as an antacid in gastric hyperacidity for temporary relief of indigestion and heartburn, and as a calcium supplement for preventing and treating osteoporosis. (NCI04); Carbonic acid calcium salt (CaCO3). An odorless, tasteless powder or crystal that occurs in nature. It is used therapeutically as a phosphate buffer in hemodialysis patients and as a calcium supplement.; See also: Calcium (has active moiety); Calcium Cation (has active moiety); Carbonate Ion (has active moiety) ... View More ...
• CAS No.: 1317-65-3
• Molecular Formula: CaCO3; CCaO3
• Molecular Weight: 100.09 g/mol
• IUPAC Name: calcium;carbonate
• Standard InChI: InChI=1S/CH2O3.Ca/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• Standard InChI Key: VTYYLEPIZMXCLO-UHFFFAOYSA-L
• Impurities: Major contaminants: magnesium carbonate and silica; Both natural ground and precipitated calcium carbonate can contain low levels of impurities that are regulated. The impurities depend on the source of material, processing, and the final grade. Impurities are typically trace metals and naturally occurring minerals.
• SMILES: C(=O)([O-])[O-].[Ca+2]
• Canonical SMILES: C(=O)([O-])[O-].[Ca+2]
• Boiling Point: Decomposes (NIOSH, 2024); decomposes; Decomposes
• Colorform: White hexagonal crystals or powder (Calcite); white orthrombic crystals or powder (Argonite); colorless hexagonal crystals (vaterite)
• Melting Point: 1517 to 2442 °F (Decomposes) (NIOSH, 2024); 1517-2442 °F (decomposes); 1517-2442 °F; 1517-2442 °F (Decomposes)